Cas no 2060005-52-7 (N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2060005-52-7
• MF: C₉H₁₉N₅
• MW: 197.280660867691
• MDL: MFCD30502012
• CID: 5163555
• PubChem ID: 125455992
• Update Time: 2025-07-21

N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-5-(ethylaminomethyl)-1H-1,2,4-triazol-3-amine
• N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD30502012
• Inchi： 1S/C9H19N5/c1-4-13(5-2)9-11-8(7-10)12-14(9)6-3/h4-7,10H2,1-3H3
• InChI Key： PSQVXWCVZSQLDU-UHFFFAOYSA-N
• SMILES： N1(CC)C(N(CC)CC)=NC(CN)=N1

Additional information on N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine

Research Briefing on N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine (CAS: 2060005-52-7) in Chemical Biomedicine

In recent years, the compound N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine (CAS: 2060005-52-7) has garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development.

The compound, a derivative of the 1,2,4-triazole class, exhibits unique structural features that make it a promising candidate for medicinal chemistry. Recent studies have highlighted its role as a modulator of key biological pathways, particularly in the context of antimicrobial and anticancer activities. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action, revealing interactions with specific protein targets involved in cellular proliferation and microbial resistance.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy against drug-resistant bacterial strains. The study utilized in vitro assays and molecular docking simulations to show that N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine disrupts bacterial cell wall synthesis by inhibiting essential enzymes. These results suggest its potential as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, recent preclinical studies have explored its anticancer potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of specific kinase receptors. The study proposed a mechanism involving the inhibition of kinase signaling pathways, which are critical for tumor growth and survival.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, N,N-diethyl-5-(ethylamino)methyl-1H-1,2,4-triazol-3-amine represents a versatile scaffold with significant potential in addressing unmet medical needs. Continued research and development efforts are essential to fully unlock its therapeutic value and translate laboratory findings into clinical applications.